Cas no 500865-96-3 (6-Chloro-2-methyl-1H-benzimidazol-5-amine)

6-Chloro-2-methyl-1H-benzimidazol-5-amine structure
500865-96-3 structure
Product Name:6-Chloro-2-methyl-1H-benzimidazol-5-amine
CAS No:500865-96-3
MF:C8H8ClN3
MW:181.622220039368
CID:854508
Update Time:2023-08-02

6-Chloro-2-methyl-1H-benzimidazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-5-amine,6-chloro-2-methyl-(9CI)
    • NSC609818
    • Benzimidazole, 6-amino-5-chloro-2-methyl-
    • 6-Chloro-2-methyl-1H-benzimidazol-5-amine
    • NCI60_004776
    • 6-Chloro-2-methyl-1H-benzimidazol-5-ylamine
    • 6-chloro-2-methyl-1H-benzo[d]imidazol-5-amine
    • Inchi: 1S/C8H8ClN3/c1-4-11-7-2-5(9)6(10)3-8(7)12-4/h2-3H,10H2,1H3,(H,11,12)
    • InChI Key: FXXPQDILKKBPOZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)NC(C)=N2)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.7
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